Cas no 2228789-02-2 (4-fluoro-2-(2-hydroxy-2-methylpropyl)phenol)

• Product Name: 4-fluoro-2-(2-hydroxy-2-methylpropyl)phenol
• CAS No: 2228789-02-2
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 6449554
• PubChem ID: 165617206
• Update Time: 2025-06-10

4-fluoro-2-(2-hydroxy-2-methylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(2-hydroxy-2-methylpropyl)phenol
• EN300-1825385
• 2228789-02-2

• Inchi： 1S/C10H13FO2/c1-10(2,13)6-7-5-8(11)3-4-9(7)12/h3-5,12-13H,6H2,1-2H3
• InChI Key： XKCWMEQRORNELH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C)(C)O)O

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-fluoro-2-(2-hydroxy-2-methylpropyl)phenol

Comprehensive Overview of 4-fluoro-2-(2-hydroxy-2-methylpropyl)phenol (CAS No. 2228789-02-2)

4-fluoro-2-(2-hydroxy-2-methylpropyl)phenol (CAS No. 2228789-02-2) is a fluorinated phenolic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both a fluoro substituent and a hydroxy-2-methylpropyl group enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to modulate electronic and steric effects.

In recent years, the demand for fluorinated phenolic derivatives has surged, driven by their utility in designing targeted therapies and sustainable agrochemicals. A 2023 study highlighted the compound's potential in enzyme inhibition, making it a candidate for treating metabolic disorders. Additionally, its low environmental persistence aligns with the growing focus on green chemistry, a hot topic among sustainability advocates.

The synthesis of 4-fluoro-2-(2-hydroxy-2-methylpropyl)phenol typically involves electrophilic aromatic substitution followed by alkylation, with yields optimized via microwave-assisted techniques—a method frequently searched by organic chemists. Its spectroscopic characterization (NMR, IR, and MS) is well-documented, aiding in quality control for industrial-scale production. Users often query "CAS 2228789-02-2 solubility" or "4-fluoro phenol derivatives stability," reflecting practical concerns in formulation.

From a commercial perspective, suppliers emphasize its high purity grades (>98%) for R&D applications. The compound's logP value (a measure of lipophilicity) is frequently discussed in forums, as it impacts drug permeability—a critical factor in ADMET profiling. Notably, its low toxicity profile in preliminary assays has spurred investigations into cosmetic preservatives, tapping into the booming clean beauty trend.

Emerging patents describe its incorporation into antioxidant polymers, addressing searches like "phenolic antioxidants in materials science." Furthermore, computational studies (DFT calculations) predict its radical scavenging capacity, linking it to anti-aging research. As regulatory agencies prioritize SAFE INNOVATION, this compound's REACH compliance status is another frequently searched aspect.

In conclusion, 4-fluoro-2-(2-hydroxy-2-methylpropyl)phenol exemplifies the convergence of medicinal chemistry and environmental consciousness. Its versatility across pharma, agro, and material sciences ensures sustained interest, while its alignment with AI-driven molecular design trends positions it as a staple in future high-throughput screening libraries.